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Cat. No.: B102761 Get Quote

Application Notes for Synthetic 6,6'-Dibromoindigo
Introduction

6,6'-Dibromoindigo, the primary constituent of the historic Tyrian purple dye, is a synthetic

compound of significant interest to researchers in materials science, chemistry, and potentially

drug development.[1][2] Its remarkable stability, unique color properties, and semiconductor

capabilities make it a valuable molecule for a range of applications.[2] These notes provide an

overview of its properties and potential uses in a research context.

Historically revered as "Royal purple," this dye is known for its insolubility in water and most

organic solvents, a property that contributes to its exceptional fastness.[1][3] Dyeing with 6,6'-

Dibromoindigo is achieved through a vat dyeing process, where the insoluble purple pigment is

chemically reduced to a soluble, near-colorless "leuco" form.[4][5] A substrate is immersed in

this alkaline solution, and subsequent exposure to air oxidizes the leuco-dye back to its

insoluble purple form, physically trapping the pigment within the material's fibers.[6][7]

For drug development professionals, while direct signaling pathway interactions are not

extensively documented, related indigo isomers are known to interact with biological targets

such as cyclin-dependent kinases.[8] Furthermore, 6,6'-Dibromoindigo has been noted for

potential antimicrobial properties, suggesting avenues for further investigation.[9]

Key Physicochemical Properties
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The fundamental properties of 6,6'-Dibromoindigo are crucial for designing experimental

protocols.

Property Value Reference

Systematic Name

6,6'-dibromo-2-(6-bromo-3-

oxo-indolin-2-ylidene)indol-3-

one

[2]

Common Names
6,6'-Dibromoindigo, Tyrian

Purple
[1][2]

CAS Number 19201-53-7 [3]

Molecular Formula C₁₆H₈Br₂N₂O₂ [2]

Molar Mass 420.06 g/mol [2]

Appearance Deep purple solid [2]

Solubility

Insoluble in water and most

organic solvents.[1][3] Soluble

in its reduced leuco form in

alkaline solutions.[4]

[1][3][4]

Key Characteristic

Color in solid form (on fabric) is

purple, while in solution it

appears blue.

[1]

Experimental Protocols for Dyeing with 6,6'-
Dibromoindigo
The following protocols are adapted from general indigo vat dyeing procedures for a laboratory

setting. Due to the high cost and specialized nature of 6,6'-Dibromoindigo, small-scale

experiments are recommended.

Protocol 1: Sodium Dithionite Reduction Vat
This method is rapid and effective but uses a harsher chemical reducing agent.
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Materials:

6,6'-Dibromoindigo powder

Sodium hydroxide (NaOH) or Calcium Hydroxide (Ca(OH)₂)

Sodium dithionite (Na₂S₂O₄), also known as sodium hydrosulfite

Deionized water

Substrate for dyeing (e.g., cotton, wool, silk fabric swatches, or other materials)

Inert atmosphere container or a well-ventilated fume hood

Procedure:

Preparation of the Stock Solution: In a small beaker, create a paste of the 6,6'-Dibromoindigo

powder with a small amount of warm water. This helps in its dispersal.[10]

Vat Creation:

Fill a suitable reaction vessel with a measured volume of warm (approx. 50°C) deionized

water.[10]

Dissolve the base (e.g., Calcium Hydroxide) in the water to create an alkaline environment

(pH 10-12).[7]

Add the 6,6'-Dibromoindigo paste to the alkaline solution.

Carefully add the reducing agent, sodium dithionite, in small portions. Avoid vigorous

stirring to minimize the introduction of oxygen.[6]

Reduction: The solution will change color from purple/blue to a yellow-green hue, indicating

the formation of the soluble leuco-6,6'-Dibromoindigo.[6] This process may take 15-30

minutes. A metallic, coppery film may form on the surface.[6]
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Thoroughly wet the substrate in plain water and squeeze out any excess.[10][11]

Gently submerge the substrate into the vat, ensuring it is fully immersed but does not

touch the sediment at the bottom.[12]

Incubate for 1-5 minutes. Longer immersion does not necessarily lead to darker shades;

multiple dips are more effective.[11]

Oxidation:

Slowly remove the substrate from the vat, squeezing out excess liquid below the surface

to conserve the vat.[12]

Expose the substrate to the air. The color will gradually change from yellow-green to blue

and finally to a deep purple as the leuco-dye oxidizes.[10] This can take up to 30 minutes.

Rinsing and Finishing:

Once the final purple color is achieved, rinse the substrate in water with a small amount of

acetic acid to neutralize the alkali, followed by a thorough rinse with plain water.[13]

Allow the substrate to air dry away from direct sunlight.[10]

Protocol 2: Fructose-Based "Organic" Reduction Vat
This method uses a milder and more environmentally benign reducing agent.

Materials:

6,6'-Dibromoindigo powder

Calcium Hydroxide (slaked lime)

Fructose powder

Deionized water

Substrate for dyeing
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Procedure:

Vat Creation: In a reaction vessel, add warm water.

Ingredient Addition: Following a general 1:2:3 ratio of indigo:base:reducer by weight, add the

6,6'-Dibromoindigo, followed by the calcium hydroxide, and then the fructose.[12]

Reduction: Stir the mixture gently to dissolve the components. The reduction process is

slower than with dithionite and may take several hours to a day. The vat should be kept

warm and covered to maintain its reduced state.[7]

Dyeing and Oxidation: Follow steps 4-6 from Protocol 1. Multiple dips will be necessary to

build up a deep color.[11]

Quantitative Data for Vat Preparation
The following table provides guideline ratios for preparing different types of indigo vats, which

can be adapted for 6,6'-Dibromoindigo. The exact amounts can be scaled based on the volume

of the vat and the amount of material to be dyed.

Vat Type Dye (Part)
Base
(Part)

Reducer
(Part)

Recomm
ended pH

Fiber
Suitabilit
y

Referenc
e

Fructose

Vat
1

2 (Calcium

Hydroxide)

3

(Fructose)
10-12 All fibers [7][12]

Iron Vat 1
3 (Calcium

Hydroxide)

2 (Ferrous

Sulfate)

>12 (Highly

Alkaline)

Cellulose

fibers

(cotton,

linen)

[7]
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Prepare Alkaline Solution
(Water + Base)

Add 6,6'-Dibromoindigo

Add Reducing Agent
(e.g., Dithionite, Fructose)

Reduction to Soluble
Leuco Form (Vat is Ready)

Immerse Pre-wetted
Substrate

Remove Substrate
from Vat

Air Oxidation
(Color Development)

Rinse and Dry
Final Product
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{ 6,6'-Dibromoindigo (Purple) | Insoluble in Water}

{ Leuco-6,6'-Dibromoindigo (Yellow-Green) | Soluble in Alkaline Water}

 Reduction
 (+ Reducing Agent, OH⁻)

 Oxidation
 (+ O₂ from air)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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